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Compound of Interest

Compound Name: SR9186

cat. No.: B609158

Technical Support Center: SR9186

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers and scientists using SR9186. Below you will find information on its
stability in DMSO at room temperature, experimental protocols to assess its stability, and
details on its biological signaling pathway.

Frequently Asked Questions (FAQS)

Q1: How stable is SR9186 when dissolved in DMSO and stored at room temperature?

There is currently no publicly available data specifically detailing the stability of SR9186 in
DMSO at room temperature. However, general studies on large compound libraries stored in
DMSO at ambient conditions indicate that degradation can occur over time. For instance, one
study monitoring approximately 7,200 compounds in 20-mM DMSO solutions at room
temperature found that the probability of observing the intact compound was 92% after 3
months, 83% after 6 months, and dropped to 52% after one year.[1][2] Therefore, for long-term
storage, it is best to store SR9186 solutions at -20°C or -80°C. For short-term use, solutions
may be kept at room temperature, but it is advisable to prepare fresh solutions for sensitive
experiments or after prolonged storage.

Q2: What are the primary factors that can cause degradation of compounds like SR9186 in
DMSO at room temperature?

Several factors can contribute to the degradation of compounds dissolved in DMSO at room
temperature. One of the most significant is the presence of water, as DMSO is hygroscopic and
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readily absorbs moisture from the air.[3][4] This absorbed water can lead to hydrolysis of
susceptible compounds. Other factors include exposure to light, which can cause
photodegradation, and the presence of oxygen.[5][6][7]

Q3: How many freeze-thaw cycles can a solution of a compound in DMSO typically endure?

Studies on various compounds stored in DMSO have shown that multiple freeze-thaw cycles
do not cause significant compound loss.[5][6] One study indicated no significant loss after 11
freeze-thaw cycles when freezing at -15°C and thawing at 25°C.[5][6] To minimize potential
risks, it is good practice to aliquot stock solutions into smaller volumes for single use.

Q4: What is the recommended container material for storing SR9186 in DMSO?

For storing solutions in DMSO, it is recommended to use glass or high-quality plastic
containers such as polypropylene or HDPE.[3] Studies have shown no significant difference in
compound recovery between glass and polypropylene containers for up to 5 months of storage
at room temperature.[5][6] It is important to ensure the container is tightly sealed to prevent
moisture absorption and potential contamination.[3][4]

Troubleshooting Guides

Issue: | am observing inconsistent or lower-than-expected activity with my SR9186 solution
stored at room temperature.

This issue may be due to the degradation of SR9186 in your DMSO stock solution. To
troubleshoot this, it is recommended to perform a stability assessment of your compound.

Quantitative Data on General Compound Stability in
DMSO at Room Temperature

The following table summarizes the findings of a study on the stability of a large collection of
diverse compounds stored in DMSO at room temperature. Please note that these are general
findings and the stability of SR9186 may vary.
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. Probability of Observing Intact
Storage Duration

Compound
3 Months 92%
6 Months 83%
1 Year 52%

(Data sourced from a study on ~7200
compounds in 20-mM DMSO solutions)[1][2]

Experimental Protocols
Protocol: Assessing the Stability of SR9186 in DMSO at
Room Temperature

This protocol outlines a method to determine the stability of your SR9186 solution using High-
Performance Liquid Chromatography (HPLC) coupled with a UV detector or Mass
Spectrometer (MS).

Objective: To quantify the percentage of intact SR9186 remaining in a DMSO solution over time
when stored at room temperature.

Materials:

SR9186 solid compound

e Anhydrous, high-purity DMSO

 HPLC-grade solvents (e.g., acetonitrile, water, formic acid)
e HPLC system with UV or MS detector

e Appropriate HPLC column (e.g., C18)

o Calibrated analytical balance

e Volumetric flasks and pipettes
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e Autosampler vials
Methodology:
o Preparation of SR9186 Stock Solution:
o Accurately weigh a known amount of SR9186 solid.

o Dissolve it in a precise volume of anhydrous DMSO to create a stock solution of known
concentration (e.g., 10 mM).

o Ensure the solution is thoroughly mixed.
e Initial Analysis (Timepoint 0):

o Immediately after preparation, dilute a small aliquot of the stock solution to a suitable
concentration for HPLC analysis.

o Analyze the sample by HPLC-UV/MS.

o Record the peak area of the SR9186 parent compound. This will serve as the baseline
(100% integrity).

o Sample Storage:

o Store the remaining stock solution in a tightly sealed container at room temperature,
protected from light.

e Timepoint Analysis:

o Atregular intervals (e.g., 1 week, 2 weeks, 1 month, 3 months), take an aliquot of the
stock solution.

o Prepare and analyze the sample using the same HPLC-UV/MS method as the initial
analysis.

o Record the peak area of the SR9186 parent compound.
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o Data Analysis:

o Calculate the percentage of SR9186 remaining at each timepoint relative to the initial
(Timepoint 0) peak area.

o Percentage Remaining = (Peak Area at Timepoint X / Peak Area at Timepoint 0) * 100

o Plot the percentage of remaining SR9186 against time to visualize the degradation

kinetics.

Visualizations
Experimental Workflow for SR9186 Stability Assessment
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Caption: Workflow for assessing SR9186 stability in DMSO.
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Caption: SR9186 acts as a REV-ERB agonist to regulate gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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